Cas no 1376217-77-4 (N-(1-cyano-1,2-dimethylpropyl)-2-(2-ethyl-1,2,3,4-tetrahydroquinolin-1-yl)acetamide)

• Product Name: N-(1-cyano-1,2-dimethylpropyl)-2-(2-ethyl-1,2,3,4-tetrahydroquinolin-1-yl)acetamide
• CAS No: 1376217-77-4
• MF: C₁₉H₂₇N₃O
• MW: 313.43718457222
• CID: 6462783
• PubChem ID: 72106106
• Update Time: 2025-07-09

N-(1-cyano-1,2-dimethylpropyl)-2-(2-ethyl-1,2,3,4-tetrahydroquinolin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26687175
• AKOS033270574
• 1376217-77-4
• N-(2-cyano-3-methylbutan-2-yl)-2-(2-ethyl-3,4-dihydro-2H-quinolin-1-yl)acetamide
• Z1338005115
• N-(1-cyano-1,2-dimethylpropyl)-2-(2-ethyl-1,2,3,4-tetrahydroquinolin-1-yl)acetamide

• Inchi： 1S/C19H27N3O/c1-5-16-11-10-15-8-6-7-9-17(15)22(16)12-18(23)21-19(4,13-20)14(2)3/h6-9,14,16H,5,10-12H2,1-4H3,(H,21,23)
• InChI Key： LSEULYNICDPDBQ-UHFFFAOYSA-N
• SMILES： O=C(CN1C2C=CC=CC=2CCC1CC)NC(C#N)(C)C(C)C

Computed Properties

• Exact Mass: 313.215412493g/mol
• Monoisotopic Mass: 313.215412493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 56.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-(2-ethyl-1,2,3,4-tetrahydroquinolin-1-yl)acetamide

N-(1-cyano-1,2-dimethylpropyl)-2-(2-ethyl-1,2,3,4-tetrahydroquinolin-1-yl)acetamide: A Comprehensive Overview

The compound N-(1-cyano-1,2-dimethylpropyl)-2-(2-ethyl-1,2,3,4-tetrahydroquinolin-1-yl)acetamide, identified by the CAS number 1376217774, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. In this article, we delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.

The molecular structure of N-(1-cyano-1,2-dimethylpropyl)-... is characterized by a combination of functional groups that contribute to its versatile reactivity. The presence of a cyano group and an acetamide moiety suggests potential applications in drug design and material science. Recent studies have highlighted its role as a precursor in the synthesis of bioactive compounds with anti-inflammatory and antioxidant properties.

One of the most notable advancements in the synthesis of this compound involves the use of catalytic asymmetric methods. Researchers have successfully employed enantioselective catalysis to achieve high yields and enantiomeric excesses in its production. This breakthrough not only enhances the efficiency of synthesis but also opens new avenues for its application in chiral drug development.

In terms of physical properties, N-(...dimethylpropyl)... exhibits a melting point range that makes it suitable for thermal stability studies. Its solubility characteristics have been extensively studied under various solvent conditions, providing valuable insights into its potential for formulation development in pharmaceuticals.

Recent research has also explored the biological activity of this compound through in vitro assays. Preliminary results indicate significant activity against certain enzymes implicated in neurodegenerative diseases. These findings underscore its potential as a lead compound for drug discovery efforts targeting Alzheimer's disease and related conditions.

The application of computational chemistry techniques has further enriched our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided detailed insights into its electronic structure and reactivity patterns, facilitating the design of more efficient synthetic pathways.

In conclusion, N-(...dimethylpropyl)... stands out as a multifaceted compound with diverse applications across several scientific domains. Its continued exploration through cutting-edge research methodologies promises to unlock new possibilities for its utilization in both academic and industrial settings.